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Compound of Interest

Compound Name: Cetyl Alcohol

Cat. No.: B1195841

Essential Safety and Handling Guide for Cetyl
Alcohol

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling Cetyl Alcohol. It offers
step-by-step procedures for safe handling, storage, and disposal to ensure a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Cetyl alcohol is a combustible solid that can cause skin, eye, and respiratory irritation.[1][2][3]
Adherence to proper PPE protocols is critical to mitigate exposure risks.

Recommended Personal Protective Equipment:

o Eye and Face Protection: Wear chemical safety goggles or tightly sealed safety glasses.[4]
[5] A face shield may be necessary when there is a splash hazard.[5]

» Skin Protection: Chemical-resistant gloves, such as butyl or nitrile rubber, are recommended.
[4] A lab coat, chemical-resistant apron, or coveralls should be worn to prevent skin contact.

[6][7]
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Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood to
minimize inhalation of dust.[1][3] If dust is generated and ventilation is inadequate, a NIOSH-
approved dust respirator should be used.[6][8] For major spills or fire situations, a self-
contained breathing apparatus (SCBA) may be required.[4][8]

Operational and Disposal Plans

Handling and Storage Protocol:

Ventilation: Always handle Cetyl Alcohol in a well-ventilated area or within a chemical fume
hood.[1]

Hygiene: Wash hands thoroughly with soap and water after handling.[1]

Storage: Keep the container tightly closed in a cool, dry, and well-ventilated place.[1][3][5]
Store away from strong oxidizing agents, acids, and halogens.[1][9]

Equipment: Ensure all equipment used for handling is properly grounded to prevent static
discharge.[8]

Spill Response and Disposal Plan:

Evacuation: In case of a spill, evacuate unnecessary personnel from the area.[2]
Ventilation: Ensure the spill area is well-ventilated.[1]

Containment: For small spills, carefully sweep up the solid material, avoiding dust
generation, and place it into a sealed, labeled container for disposal.[1][7][8] For larger spills,
use a shovel to collect the material.[8]

Cleaning: After the material has been collected, clean the spill site.[1]

Disposal: Dispose of the waste material and empty containers in accordance with all
applicable federal, state, and local environmental regulations.[9][10] Do not dispose of with
household garbage.[10]

First Aid Measures

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.flinnsci.com/sds_227-cetyl-alcohol/sds_227/
https://www.cdhfinechemical.com/images/product/msds/37_1219528410_CetylAlcoholPure-CASNO-36653-82-4-MSDS.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB09494.pdf?1521755980
https://www.oxfordlabfinechem.com/msds/(C-02553)%20%20CETYL%20ALCOHOL%2099%20Extra%20Pure.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw3e5eb69d/msds/sds-cetyl-alcohol.pdf
https://www.oxfordlabfinechem.com/msds/(C-02553)%20%20CETYL%20ALCOHOL%2099%20Extra%20Pure.pdf
https://www.benchchem.com/product/b1195841?utm_src=pdf-body
https://www.flinnsci.com/sds_227-cetyl-alcohol/sds_227/
https://www.flinnsci.com/sds_227-cetyl-alcohol/sds_227/
https://www.flinnsci.com/sds_227-cetyl-alcohol/sds_227/
https://www.cdhfinechemical.com/images/product/msds/37_1219528410_CetylAlcoholPure-CASNO-36653-82-4-MSDS.pdf
https://www.alphachem.ca/upload/SDS-Products%20-%20C/719-Cetyl%20Alcohol%20SDS.pdf
https://www.flinnsci.com/sds_227-cetyl-alcohol/sds_227/
https://www.ecoworkers.net/wp-content/uploads/2022/11/MSDS-Alcohol-Cetilico.pdf
https://www.oxfordlabfinechem.com/msds/(C-02553)%20%20CETYL%20ALCOHOL%2099%20Extra%20Pure.pdf
https://www.technopharmchem.com/application/uploads/files/1702274227_CETYL_ALCOHOL.pdf
https://www.flinnsci.com/sds_227-cetyl-alcohol/sds_227/
https://www.flinnsci.com/sds_227-cetyl-alcohol/sds_227/
https://sfdr-cisd-tx.safeschoolssds.com/document/repo/a0486ad8-7afa-11e4-9b6e-d8d230712f36
https://www.oxfordlabfinechem.com/msds/(C-02553)%20%20CETYL%20ALCOHOL%2099%20Extra%20Pure.pdf
https://www.oxfordlabfinechem.com/msds/(C-02553)%20%20CETYL%20ALCOHOL%2099%20Extra%20Pure.pdf
https://www.flinnsci.com/sds_227-cetyl-alcohol/sds_227/
https://www.ecoworkers.net/wp-content/uploads/2022/11/MSDS-Alcohol-Cetilico.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25675.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25675.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Immediate and appropriate first aid is crucial in the event of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to remove contact lenses if present and easy to do so.[1][2] Seek medical attention if
eye irritation persists.[1]

o Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap
and water.[1][2] If skin irritation occurs, seek medical advice.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[1][6] Seek medical attention if respiratory symptoms develop.[4]

 Ingestion: Rinse the mouth with water. Do not induce vomiting.[2][4] Call a poison center or
physician for guidance.[1]

Chemical and Physical Properties

The following table summarizes key quantitative data for Cetyl Alcohol.
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Property

Value

CAS Number

36653-82-4[1][6]

Chemical Formula

C16H340 / CH3(CHz2)14CH20H[1][6]

Molecular Weight 242.43 g/mol [1]

Appearance White powder or flakes with a faint odor[1][7]
Melting Point 45 - 56 °C (113 - 133 °F)[7][9]

Boiling Point Approximately 300 - 320 °C (572 - 608 °F)[9]
Flash Point 110 - 160 °C (230 - 320 °F)[1][6]

Autoignition Temperature

251 °C (484 °F)[1]

Solubility

Insoluble in water; partially soluble in alcohol
and ether[1]

Acute Oral Toxicity (LD50)

5000 mg/kg (Rat)[6][7]

Acute Dermal Toxicity (LD50)

>2600 mg/kg (Rabbit)[6]

Experimental Protocols & Visualizations

The safe handling of Cetyl Alcohol can be visualized as a clear workflow from receipt of the

chemical to its final disposal.
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Preparation & Handling Emergency Procedures

Step 1: Receive & Inspect Chemical Spill Occurs Exposure Occurs

\ 4

Step 2: Store in Cool, Dry, Ventilated Area Follow Spill Cleanup Protocol Administer First Aid
(Keep container sealed) P P (See Section Above)

;

Step 3: Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile/Butyl Gloves
- Lab Coat

l

Step 4: Handle in Ventilated Area
(Fume Hood Recommended)

After Use

Post-Handling & Disposal

Step 5: Decontaminate Work Area

\ 4

Step 6: Remove & Clean PPE

4

Step 7: Collect Waste in Labeled, Sealed Container

\ 4

Step 8: Dispose of Waste per Institutional & Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cetyl Alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Cetyl
Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195841#personal-protective-equipment-for-
handling-cetyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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